Cas no 540751-42-6 (2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine)

• Product Name: 2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine
• CAS No: 540751-42-6
• MF: C₁₅H₁₁N₅O
• MW: 277.280741930008
• CID: 2831085
• PubChem ID: 10236339
• Update Time: 2025-04-21

2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2-furyl)-7-phenyl[1,2,4]triazolo[1,5-c]pyrimidine
• 2-(FURAN-2-YL)-7-PHENYL-[1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-5-AMINE
• 540751-42-6
• DB-127104
• 2-(2-furanyl)-7-phenyl-[1,2,4]Triazolo[1,5-c]pyrimidin-5-amine
• DTXSID40437053
• BDBM50169307
• NIZRJAQNDZMDLX-UHFFFAOYSA-N
• 2-Furan-2-yl-7-phenyl-[1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• SCHEMBL6047334
• CHEMBL174850
• 2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine

• Inchi： 1S/C15H11N5O/c16-15-17-11(10-5-2-1-3-6-10)9-13-18-14(19-20(13)15)12-7-4-8-21-12/h1-9H,(H2,16,17)
• InChI Key： NIZRJAQNDZMDLX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN2C(N)=NC(C3C=CC=CC=3)=CC2=N1

Computed Properties

• Exact Mass: 277.09635999Da
• Monoisotopic Mass: 277.09635999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų